Cas no 90537-58-9 (3-chloro-N-methylquinoxalin-2-amine)

3-Chloro-N-methylquinoxalin-2-amine is a heterocyclic organic compound featuring a quinoxaline core substituted with a chlorine atom at the 3-position and a methylamino group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its reactive chloro and amino groups enable further functionalization, making it valuable for constructing complex molecular frameworks. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile allows for precise modifications in medicinal chemistry and material science research. High purity grades are available to meet rigorous industrial and academic requirements.

3-chloro-N-methylquinoxalin-2-amine structure

90537-58-9 structure

Product Name:3-chloro-N-methylquinoxalin-2-amine

CAS No:90537-58-9

MF:C₉H₈ClN₃

MW:193.632920265198

MDL:MFCD18915086

CID:2155124

PubChem ID:20754757

Update Time:2025-06-07

3-chloro-N-methylquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

- (3-Chloro-quinoxalin-2-yl)-methyl-amine
- N-Methyl-3-chloroquinoxaline-2-amine
- 2-Quinoxalinamine, 3-chloro-N-methyl-
- 3-chloro-N-methylquinoxalin-2-amine
- (3-Chloroquinoxalin-2-yl)methylamine
- AM101553
- MDL： MFCD18915086
- Inchi： 1S/C9H8ClN3/c1-11-9-8(10)12-6-4-2-3-5-7(6)13-9/h2-5H,1H3,(H,11,13)
- InChI Key： RZPOSNKWKXQPPY-UHFFFAOYSA-N
- SMILES： ClC1=C(NC)N=C2C=CC=CC2=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
XLogP3: 2.5
Topological Polar Surface Area: 37.8

3-chloro-N-methylquinoxalin-2-amine Pricemore >>

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